molecular formula C12H9ClN2O3S B270085 3-[[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]oxolan-2-one CAS No. 5324-17-4

3-[[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]oxolan-2-one

Cat. No. B270085
CAS RN: 5324-17-4
M. Wt: 296.73 g/mol
InChI Key: NFALQOGYXWPTTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]oxolan-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains an oxadiazole ring and a thiol group. The compound has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 3-[[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]oxolan-2-one involves the inhibition of enzymes such as acetylcholinesterase and butyrylcholinesterase. The compound has been found to bind to the active site of these enzymes, thereby preventing the hydrolysis of acetylcholine and butyrylcholine. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, resulting in enhanced cholinergic neurotransmission. The compound has also been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
3-[[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]oxolan-2-one has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains. The compound has also been found to exhibit antitumor activity by inducing apoptosis in cancer cells. Moreover, the compound has been found to enhance cholinergic neurotransmission by inhibiting acetylcholinesterase and butyrylcholinesterase.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]oxolan-2-one in lab experiments include its high purity and stability. The compound can be easily synthesized using a simple method, and its mechanism of action has been well studied. However, the limitations of using the compound in lab experiments include its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 3-[[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]oxolan-2-one. One potential direction is the development of new synthesis methods to increase the yield and purity of the compound. Another direction is the study of the compound's potential use as a fluorescent probe for the detection of thiols in biological systems. Moreover, the compound can be further studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, the compound can be explored for its potential use as a lead compound for the development of new antimicrobial and antitumor agents.

Synthesis Methods

The synthesis of 3-[[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]oxolan-2-one involves the reaction of 3-(3-chlorophenyl)-1,3,4-oxadiazol-2-thiol with ethyl chloroformate in the presence of triethylamine. The reaction yields 3-[[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]oxolan-2-one as a white solid. The synthesis method has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

3-[[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]oxolan-2-one has been studied extensively for its potential applications in various fields. It has been found to exhibit antimicrobial, antifungal, and antitumor activities. The compound has also been studied for its potential use as a fluorescent probe for the detection of thiols in biological systems. Moreover, the compound has been explored for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.

properties

CAS RN

5324-17-4

Product Name

3-[[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]oxolan-2-one

Molecular Formula

C12H9ClN2O3S

Molecular Weight

296.73 g/mol

IUPAC Name

3-[[5-(3-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]oxolan-2-one

InChI

InChI=1S/C12H9ClN2O3S/c13-8-3-1-2-7(6-8)10-14-15-12(18-10)19-9-4-5-17-11(9)16/h1-3,6,9H,4-5H2

InChI Key

NFALQOGYXWPTTN-UHFFFAOYSA-N

SMILES

C1COC(=O)C1SC2=NN=C(O2)C3=CC(=CC=C3)Cl

Canonical SMILES

C1COC(=O)C1SC2=NN=C(O2)C3=CC(=CC=C3)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.